Cas no 2229344-48-1 (2-chloro-1-(2-fluoro-5-methylphenyl)ethan-1-ol)

• Product Name: 2-chloro-1-(2-fluoro-5-methylphenyl)ethan-1-ol
• CAS No: 2229344-48-1
• MF: C₉H₁₀ClFO
• MW: 188.626505374908
• CID: 6194162
• PubChem ID: 165674944
• Update Time: 2025-10-30

2-chloro-1-(2-fluoro-5-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(2-fluoro-5-methylphenyl)ethan-1-ol
• 2229344-48-1
• EN300-1991440

• Inchi： 1S/C9H10ClFO/c1-6-2-3-8(11)7(4-6)9(12)5-10/h2-4,9,12H,5H2,1H3
• InChI Key： RWQOXXPNTGEONB-UHFFFAOYSA-N
• SMILES： ClCC(C1C(=CC=C(C)C=1)F)O

Computed Properties

• Exact Mass: 188.0404208g/mol
• Monoisotopic Mass: 188.0404208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-chloro-1-(2-fluoro-5-methylphenyl)ethan-1-ol

Research Brief on 2-chloro-1-(2-fluoro-5-methylphenyl)ethan-1-ol (CAS: 2229344-48-1): Recent Advances and Applications

2-chloro-1-(2-fluoro-5-methylphenyl)ethan-1-ol (CAS: 2229344-48-1) is a halogenated aromatic alcohol that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, including drug synthesis, medicinal chemistry, and as a building block for more complex molecules. Recent studies have focused on its synthesis, reactivity, and potential biological activities, making it a compound of significant interest to researchers in the field.

The synthesis of 2-chloro-1-(2-fluoro-5-methylphenyl)ethan-1-ol has been optimized in recent years, with several novel methodologies being reported. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient one-pot synthesis route using 2-fluoro-5-methylbenzaldehyde as the starting material. The process involved a chlorination step followed by reduction, yielding the target compound with high purity and yield. This advancement has significant implications for scaling up production for industrial applications.

In terms of reactivity, 2-chloro-1-(2-fluoro-5-methylphenyl)ethan-1-ol has been explored as a precursor for various pharmaceutical intermediates. Its chlorine and hydroxyl functional groups make it a versatile building block for further chemical modifications. Recent research has highlighted its use in the synthesis of potential kinase inhibitors, with the fluorine atom playing a crucial role in enhancing binding affinity to target proteins. The compound's unique electronic properties, resulting from the combination of fluorine and chlorine substituents, contribute to its interesting reactivity profile.

Biological evaluations of derivatives stemming from 2-chloro-1-(2-fluoro-5-methylphenyl)ethan-1-ol have shown promising results. A 2024 study in Bioorganic & Medicinal Chemistry reported that certain analogs exhibited significant anti-inflammatory activity in vitro, with IC50 values comparable to standard drugs. The presence of the fluorine atom was found to improve metabolic stability, while the chlorine substituent contributed to enhanced target binding. These findings suggest potential therapeutic applications that warrant further investigation.

The compound has also found applications in materials science. Researchers have utilized 2-chloro-1-(2-fluoro-5-methylphenyl)ethan-1-ol as a monomer for synthesizing novel polymers with unique optical properties. The incorporation of both halogen atoms in the polymer backbone has been shown to influence the material's electronic characteristics, making it potentially useful in organic electronic devices.

Looking forward, several research groups are investigating the use of 2-chloro-1-(2-fluoro-5-methylphenyl)ethan-1-ol in the development of PROTACs (Proteolysis Targeting Chimeras), where its structural features could facilitate the design of molecules capable of targeted protein degradation. This represents an exciting frontier in drug discovery that could leverage the unique properties of this compound.

In conclusion, 2-chloro-1-(2-fluoro-5-methylphenyl)ethan-1-ol (CAS: 2229344-48-1) continues to be a compound of significant research interest across multiple disciplines. Its versatile chemistry, combined with emerging biological activities, positions it as a valuable scaffold for future developments in pharmaceutical and materials science. Ongoing research is expected to further elucidate its potential applications and may lead to novel therapeutic agents or functional materials in the coming years.